molecular formula C12H14N2O2 B8747469 4-Methylidene-1-(4-nitrophenyl)piperidine CAS No. 799841-56-8

4-Methylidene-1-(4-nitrophenyl)piperidine

Cat. No.: B8747469
CAS No.: 799841-56-8
M. Wt: 218.25 g/mol
InChI Key: JGXQGAWNRWEFMP-UHFFFAOYSA-N
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Description

4-Methylidene-1-(4-nitrophenyl)piperidine is a useful research compound. Its molecular formula is C12H14N2O2 and its molecular weight is 218.25 g/mol. The purity is usually 95%.
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Properties

CAS No.

799841-56-8

Molecular Formula

C12H14N2O2

Molecular Weight

218.25 g/mol

IUPAC Name

4-methylidene-1-(4-nitrophenyl)piperidine

InChI

InChI=1S/C12H14N2O2/c1-10-6-8-13(9-7-10)11-2-4-12(5-3-11)14(15)16/h2-5H,1,6-9H2

InChI Key

JGXQGAWNRWEFMP-UHFFFAOYSA-N

Canonical SMILES

C=C1CCN(CC1)C2=CC=C(C=C2)[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of methyltriphenylphosphonium bromide (1.07 g, 3 mmol) in THF (10 mL) was added 2.5 M n-BuLi solution (1.6 mL, 4 mmol) at −70° C. The mixture was warmed to r.t. and stirred for 15 min then cooled once more to −70° C. A solution of 1-(4-nitro-phenyl)-piperidin-4-one (396 mg, 1.8 mmol) in THF (10 mL) was added then the mixture was allowed to warm to r.t. and stirred overnight. The reaction was quenched by addition of ice and extracted with ethyl acetate. The combined organic layers were then washed with water, brine and dried over sodium sulfate. Concentration to dryness afforded 4-methylene-1-(4-nitrophenyl)-piperidine (240 mg, 61%) as a solid.
Quantity
396 mg
Type
reactant
Reaction Step One
Name
Quantity
10 mL
Type
solvent
Reaction Step One
Quantity
1.6 mL
Type
reactant
Reaction Step Two
Quantity
1.07 g
Type
catalyst
Reaction Step Two
Name
Quantity
10 mL
Type
solvent
Reaction Step Two

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